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Compound of Interest

Compound Name:
(S)-Glycidyl 3-

nitrobenzenesulfonate

Cat. No.: B040534 Get Quote

(S)-glycidyl nosylate, with the CAS number 115314-14-2, is a chiral organic compound

extensively utilized as a key intermediate in the synthesis of various pharmaceutical agents.[1]

[2] Its structure incorporates a reactive epoxide ring and a good leaving group, the nosylate (3-

nitrobenzenesulfonate), making it a versatile building block in asymmetric synthesis.[1][3] This

guide provides a comprehensive overview of its physical properties, experimental protocols for

its synthesis and characterization, and its role in drug development, tailored for researchers

and professionals in the chemical and pharmaceutical sciences.

Physical and Chemical Properties
(S)-glycidyl nosylate is typically an off-white to yellow-brown crystalline solid or powder at room

temperature.[3][4] It is known to be sensitive to moisture and should be stored under an inert

atmosphere, such as nitrogen, at temperatures between 2°C and 8°C.[5] The stability of the

compound is maintained under these recommended storage conditions.[3]

A summary of its key physical properties is presented in the table below for easy reference and

comparison.
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Property Value References

Molecular Formula C₉H₉NO₆S [6]

Molecular Weight 259.24 g/mol [4]

Melting Point 61-66 °C [7][8]

Boiling Point
432.2 °C at 760 mmHg

(Predicted)
[5][7][9]

Density ~1.59 g/cm³ (Estimate) [7][9]

Optical Rotation [α]D²⁰ = +21.5° (c=2, CHCl₃) [4][5]

Appearance
Off-white to yellow-brown

needles or powder
[3][4][7]

Solubility

Soluble in chloroform,

methylene chloride, and

tetrahydrofuran. Insoluble in

hexane.

[3][4][5][7]

Storage Temperature 2-8°C, under inert atmosphere [5]

Flash Point 215.2 °C [7]

Refractive Index ~1.527 (Estimate) [5][7]

Experimental Protocols
Detailed methodologies for the synthesis and characterization of (S)-glycidyl nosylate are

crucial for its effective application in research and development.

Synthesis of (S)-Glycidyl Nosylate
A general and efficient method for the synthesis of (S)-glycidyl nosylate involves the reaction of

(R)-(+)-glycidol with 3-nitrobenzenesulfonyl chloride in the presence of a base.[4][5]

Method 1: Laboratory Scale Synthesis

Reactants:
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(R)-(+)-glycidol (5.5 g, 74 mmol)

3-nitrobenzenesulfonyl chloride (12.6 g, 57 mmol)

Triethylamine (TEA) (10.3 mL, 74 mmol)

Anhydrous solvent (e.g., methylene chloride)

Procedure:

A solution of (R)-(+)-glycidol and triethylamine in an anhydrous solvent is prepared in a

reaction vessel and cooled to -20°C.[4][5]

3-nitrobenzenesulfonyl chloride is added slowly to the cooled solution.[4][5]

The reaction mixture is stirred continuously at -20°C for approximately 96 hours. The

progress of the reaction can be monitored using Thin Layer Chromatography (TLC).[1][4]

[5]

Upon completion, the reaction mixture is filtered to remove any solid byproducts.[4][5]

The filtrate is washed sequentially with a 10% (w/w) aqueous solution of tartaric acid,

saturated saline, and deionized water.[4][5]

The organic phase is then dried over an anhydrous drying agent (e.g., Na₂SO₄) and

concentrated under reduced pressure to yield the final product, (S)-(+)-glycidyl nosylate.[1]

[4][5] This procedure has been reported to achieve a yield of up to 97%.[4][5]

Characterization
The structure and purity of the synthesized (S)-glycidyl nosylate are typically confirmed using

spectroscopic methods.

¹H NMR Spectroscopy: The structure of the product can be confirmed by proton Nuclear

Magnetic Resonance (¹H NMR) spectroscopy.[4][5] In a CDCl₃ solvent, the characteristic

chemical shifts (δ) are observed at approximately:

2.62 ppm (dd, 1H)
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2.84 ppm (dd, 1H)

3.22 ppm (m, 1H)

4.07 ppm (dd, 1H)

4.49 ppm (dd, 1H)

7.80 ppm (t, 1H)

8.25 ppm (m, 1H)

8.52 ppm (m, 1H)

8.78 ppm (m, 1H)[4][5]

Applications in Drug Development
(S)-glycidyl nosylate is a critical chiral intermediate, primarily recognized for its role in the

synthesis of Landiolol.[1][10] Landiolol is an ultra-short-acting, highly selective β1-adrenergic

receptor blocker used for the emergency treatment of tachyarrhythmias, such as atrial

fibrillation and sinus tachycardia, particularly during surgery.[1][2] The epoxide ring of (S)-

glycidyl nosylate allows for stereospecific ring-opening reactions, which is essential for

constructing the chiral side chain of Landiolol.[1]

Logical and Signaling Pathway Diagrams
To visualize the synthesis and the mechanism of action of the resulting drug, the following

diagrams are provided.
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Caption: Synthetic workflow for (S)-glycidyl nosylate.
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Caption: Mechanism of action of Landiolol, a β1-blocker.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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